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Compound of Interest

Compound Name: 244cis

Cat. No.: B10860768

Disclaimer: A specific Safety Data Sheet (SDS) for 244cis (CAS No. 2956402-64-3) is not
publicly available. The following guidance is based on safety information for piperazine, a
structurally related parent compound, and general best practices for handling lipid nanoparticle
(LNP) waste. Researchers, scientists, and drug development professionals must obtain and
adhere to the specific SDS provided by the manufacturer for definitive handling and disposal
procedures.

The ionizable lipid 244cis is a piperazine-based compound utilized in the formulation of lipid
nanoparticles for mRNA delivery.[1][2] Due to its chemical nature and application in
nanoparticle technology, both the chemical hazards of its core structure and the considerations
for nanomaterial waste are paramount.

Hazard Identification and Safety Summary

Based on the hazard profile of the related compound, piperazine, 244cis should be handled as
a hazardous substance. The potential hazards are summarized below.
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Hazard Classification

Description

Precautionary Statements

Keep away from heat, sparks,

open flames, and hot surfaces.

Flammability Flammable Solid.[3] ] ]
No smoking. Use explosion-
proof equipment.

Do not breathe dust. Wash
) skin thoroughly after handling.
o Causes severe skin burns and )
Corrosivity Wear protective gloves,
eye damage.[3][4][5] )
clothing, eye, and face
protection.[4]
o Avoid breathing dust.
May cause an allergic skin ) )
o ] Contaminated work clothing
Sensitization reaction or asthma symptoms

if inhaled.[3][5]

should not be allowed out of

the workplace.

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child.[3][5]

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

Experimental Protocols: Handling and Personal
Protective Equipment (PPE)

When working with 244cis, especially in its pure form or when formulating LNPs, strict

adherence to safety protocols is essential.

Engineering Controls:

o Work within a certified chemical fume hood or a glove box to minimize inhalation exposure.

[6]

e Ensure non-recirculating ventilation systems are in place for laboratories handling

nanomaterials.[7]

o Keep eyewash stations and safety showers in close proximity to the workstation.
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Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity
before each use.

» Eye Protection: Use chemical safety goggles or a face shield.[4]
e Lab Coat: A lab coat or chemical-resistant apron must be worn.

» Respiratory Protection: If there is a risk of aerosol generation and engineering controls are
insufficient, a NIOSH-approved respirator may be necessary.[6]

Proper Disposal Procedures for 244cis Waste

All waste containing 244cis, including pure material, solutions, and contaminated labware (e.g.,
pipette tips, tubes, wipes), must be treated as hazardous waste.[6][7] Do not dispose of this
material down the drain or in regular trash.[7][8]

Step-by-Step Disposal Protocol:

o Segregation: Keep 244cis waste separate from other waste streams. Do not mix with non-
hazardous waste.

¢ Containment:

o Solid Waste: Collect all contaminated solid materials (e.g., wipes, PPE, glassware) in a
designated, leak-proof container lined with a heavy-duty plastic bag.[9] For added safety,
double-bag solid waste.[8][9]

o Liquid Waste: Collect liquid waste containing 244cis or LNPs formulated with it in a clearly
labeled, sealed, and non-reactive waste container.[9]

o Labeling: Clearly label the waste container with "Hazardous Waste," the name "244cis
Waste," and list all constituents (including solvents). The label should also indicate the
associated hazards (e.g., Flammable, Corrosive, Toxic).

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials.
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» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor. The primary
method of disposal for this type of waste should be incineration.[8]

Spill and Emergency Procedures
e Spills:

o Evacuate the immediate area and alert colleagues.
o If the spill is significant, contact your institution's EHS or emergency response team.[8]

o For small spills, wear appropriate PPE, cover the spill with an absorbent material, and
clean the area using wet wiping methods to avoid generating dust.[6][7]

o Collect all cleanup materials in a sealed container and dispose of as hazardous waste.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[5]

Visualized Workflows

The following diagrams illustrate the standard workflows for chemical waste disposal and
hazard assessment in a laboratory setting.
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Start: Generation of 244cis Waste

:

Identify Waste Type
(Solid, Liquid, Sharps)

:

Segregate Waste into
Designated Containers

:

Label Container Correctly
(Name, Hazards, Date)

:

Store in Satellite
Accumulation Area

:

Request Waste Pickup
(via EHS Office)

:

End: Professional Disposal
(Incineration)

Diagram 1: General Chemical Waste Disposal Workflow

Click to download full resolution via product page

Caption: General workflow for hazardous chemical waste disposal.
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Obtain & Review
Supplier's SDS for 244cis

i

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Work in a Ventilated Area
(Fume Hood)

Preparatioﬁ& Handling

No

es

Segregate as Hazardous
Nanoparticle Waste

i

Label & Store Securely

i

Arrange for EHS Pickup

Waste Management

Diagram 2: Logical Flow for Handling 244cis

Click to download full resolution via product page

Caption: Logical workflow for safe handling and disposal of 244cis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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